1-[3-(4-Fluorophenyl)piperazin-1-yl]ethan-1-one

• Molecular Formula: C12H15FN2O
• Molecular Weight: 222.26 g/mol
• IUPAC Name: 1-[3-(4-fluorophenyl)piperazin-1-yl]ethanone
• InChI: InChI=1S/C12H15FN2O/c1-9(16)15-7-6-14-12(8-15)10-2-4-11(13)5-3-10/h2-5,12,14H,6-8H2,1H3
• InChI Key: BHHDQOLNFNMODS-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCNC(C1)C2=CC=C(C=C2)F

Description

1-[3-(4-Fluorophenyl)piperazin-1-yl]ethan-1-one (CAS: 1784580-51-3) is a piperazine derivative featuring a 4-fluorophenyl group at the 3-position of the piperazine ring and an acetyl group (ethanone) at the 1-position. Its molecular formula is C₁₂H₁₅FN₂O, with a molecular weight of 222.26 g/mol . The compound is of interest in medicinal chemistry due to the structural versatility of the piperazine scaffold, which is frequently employed in the design of ligands for neurotransmitter receptors (e.g., histamine H₃, dopamine D₂) and kinase inhibitors .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-[3-(4-Fluorophenyl)piperazin-1-yl]ethan-1-one typically involves the reaction of 4-fluorophenylpiperazine with an appropriate acylating agent. One common method involves the use of ethanoyl chloride in the presence of a base such as triethylamine. The reaction is carried out under anhydrous conditions to prevent hydrolysis of the acylating agent .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The reaction conditions are optimized to ensure high yield and purity. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process .

Chemical Reactions Analysis

Types of Reactions

1-[3-(4-Fluorophenyl)piperazin-1-yl]ethan-1-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding N-oxides.

Reduction: Reduction reactions can convert the ketone group to an alcohol.

Substitution: The fluorine atom on the phenyl ring can be substituted with other nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are used.

Substitution: Nucleophiles like amines or thiols can be used under basic conditions.

Major Products Formed

Oxidation: N-oxides of the piperazine ring.

Reduction: Alcohol derivatives.

Substitution: Various substituted phenyl derivatives.

Scientific Research Applications

1-[3-(4-Fluorophenyl)piperazin-1-yl]ethan-1-one has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential interactions with biological targets such as receptors and enzymes.

Medicine: Explored for its potential therapeutic effects, particularly in the development of new drugs.

Industry: Used in the development of new materials and chemical processes

Mechanism of Action

The mechanism of action of 1-[3-(4-Fluorophenyl)piperazin-1-yl]ethan-1-one involves its interaction with specific molecular targets. The compound can bind to receptors or enzymes, modulating their activity. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

Table 1: Key Structural and Physicochemical Comparisons

Compound Name	Substituents/Modifications	Molecular Formula	Molecular Weight (g/mol)	Melting Point (°C)	Purity (%)	Key References
1-[3-(4-Fluorophenyl)piperazin-1-yl]ethan-1-one	3-(4-Fluorophenyl), 1-acetyl	C₁₂H₁₅FN₂O	222.26	N/A	N/A
QD4 ()	4-(4-Fluorobenzoyl)phenoxypropyl, 1-acetyl	C₂₂H₂₅FN₂O₃ × C₂H₂O₄	384.45	171.3–173.1	100
QD15 ()	4-(4-Chlorobenzoyl)phenoxypropyl, 1-acetyl	C₂₂H₂₅ClN₂O₃	400.90	123.9–126.7	100
MK29 ()	4-(4-Trifluoromethylphenyl), 1-acetyl	C₁₃H₁₅F₃N₂O	288.27	N/A	N/A
Compound 9 ()	4-(4-Fluorobenzyl), 4-chlorophenylmethanone	C₁₈H₁₈ClFN₂O	332.80	81–82	N/A
QD3 ()	4-(4-Fluorobenzoyl)phenoxypropyl, phenylacetyl	C₂₂H₂₅FN₂O₃	378.45	162–163.6	98.12

Structural Insights :

• Fluorine Positioning : The 4-fluorophenyl group in the target compound is a common feature in ligands targeting GPCRs (e.g., histamine H₃ receptors), as fluorine enhances metabolic stability and binding affinity through hydrophobic and electrostatic interactions .
• Acetyl vs.
• Piperazine Substitution : The 3-position substitution in the target compound contrasts with 4-position modifications in compounds like MK29 and QD3, which may alter conformational flexibility and receptor engagement .

Observations :

• Higher yields (e.g., 70% for QD4) are achieved with electron-withdrawing substituents (e.g., fluorobenzoyl), which enhance electrophilicity in coupling reactions .
• The target compound’s synthesis likely follows similar protocols, though optimization may be required to address steric hindrance from the 3-position fluorine .

Structure-Activity Relationship (SAR) Trends

Fluorine Substitution : 4-Fluorophenyl enhances metabolic stability and receptor binding across analogs (e.g., QD4, Compound 9) .

Acetyl vs. Benzoyl : Acetylated derivatives (target compound, MK29) prioritize solubility and bioavailability, whereas benzoyl groups (QD4, QD15) favor receptor affinity .

Piperazine Position : 3-Substituted derivatives (target compound) may exhibit distinct conformational preferences compared to 4-substituted analogs (MK29), impacting target selectivity .

Biological Activity

1-[3-(4-Fluorophenyl)piperazin-1-yl]ethan-1-one, also known by its CAS number 1784580-51-3, is a compound that has garnered attention in medicinal chemistry due to its potential biological activities. This article reviews the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The molecular formula of 1-[3-(4-Fluorophenyl)piperazin-1-yl]ethan-1-one is C12H15FN2O, with a molecular weight of 222.26 g/mol. The compound features a piperazine ring substituted with a fluorophenyl group, which is critical for its biological activity.

Biological Activity Overview

The biological activities of 1-[3-(4-Fluorophenyl)piperazin-1-yl]ethan-1-one have been explored in various studies, particularly in relation to its effects on cancer cells and its role as an enzyme inhibitor.

Anticancer Activity

Recent studies have demonstrated that compounds similar to 1-[3-(4-Fluorophenyl)piperazin-1-yl]ethan-1-one exhibit significant anticancer properties. For instance, a derivative with a similar structure was shown to inhibit the catalytic activity of PARP1 (Poly (ADP-ribose) polymerase 1), which plays a crucial role in DNA repair mechanisms. This inhibition leads to increased apoptosis in cancer cells, particularly breast cancer cell lines (IC50 = 18 µM) .

Table 1: Summary of Anticancer Activity

Compound Name	Target	IC50 (µM)	Mechanism of Action
5e	PARP1	18	Inhibition of PARP1 catalytic activity
Olaparib	PARP1	57.3	PARP inhibitor

Enzyme Inhibition

In addition to its anticancer properties, the compound has been investigated for its potential as an enzyme inhibitor. A related study highlighted that piperazine derivatives can act as competitive inhibitors for tyrosinase (TYR), an enzyme involved in melanin production. The compound exhibited an IC50 value significantly lower than that of reference compounds, indicating strong inhibitory activity .

Table 2: Enzyme Inhibition Data

Compound Name	Enzyme Target	IC50 (µM)	Reference Compound	Reference IC50 (µM)
4-(4-Fluorobenzyl)piperazine	TYR	0.18	Kojic Acid	17.76
1-[3-(4-Fluorophenyl)piperazin-1-yl]ethan-1-one	TYR	TBD	-	-

The mechanisms by which 1-[3-(4-Fluorophenyl)piperazin-1-yl]ethan-1-one exerts its biological effects are multifaceted:

Inhibition of DNA Repair : By inhibiting PARP1, the compound disrupts the DNA repair process in cancer cells, leading to increased cell death.

Enzyme Interaction : The structural characteristics of the piperazine ring allow for effective binding to active sites on enzymes like TYR, thus preventing substrate interaction and subsequent enzymatic activity.

Case Studies and Research Findings

Several studies have focused on the synthesis and evaluation of piperazine derivatives related to 1-[3-(4-Fluorophenyl)piperazin-1-yl]ethan-1-one:

• Study on Anticancer Activity : A study published in Molecules demonstrated that derivatives of piperazine showed moderate to significant efficacy against human breast cancer cells through PARP inhibition .
• Tyrosinase Inhibition Study : Research highlighted the design and synthesis of new small molecules based on piperazine that showed promising results as TYR inhibitors, with some derivatives exhibiting low micromolar IC50 values .